Cas no 1804135-14-5 (4-(2-Bromopropanoyl)-2-cyanomandelic acid)

• Product Name: 4-(2-Bromopropanoyl)-2-cyanomandelic acid
• CAS No: 1804135-14-5
• MF: C₁₂H₁₀BrNO₄
• MW: 312.116102695465
• CID: 4796966
• Update Time: 2025-10-29

4-(2-Bromopropanoyl)-2-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-2-cyanomandelic acid

• Inchi： 1S/C12H10BrNO4/c1-6(13)10(15)7-2-3-9(8(4-7)5-14)11(16)12(17)18/h2-4,6,11,16H,1H3,(H,17,18)
• InChI Key： YCOADFLFQKDBJN-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C#N)C=1)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 1.4
• Topological Polar Surface Area: 98.4

Additional information on 4-(2-Bromopropanoyl)-2-cyanomandelic acid

4-(2-Bromopropanoyl)-2-cyanomandelic Acid: A Comprehensive Overview

4-(2-Bromopropanoyl)-2-cyanomandelic acid, identified by the CAS number 1804135-14-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a brominated propanoyl group with a cyanomandelic acid backbone. The compound has garnered attention due to its potential applications in drug design and as a precursor for synthesizing bioactive molecules.

The synthesis of 4-(2-Bromopropanoyl)-2-cyanomandelic acid involves a series of carefully controlled reactions, including nucleophilic substitutions and condensation processes. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. Researchers have also explored the stereochemistry of this compound, revealing its potential to exist in multiple stereoisomeric forms, which could influence its biological activity.

In terms of biological activity, 4-(2-Bromopropanoyl)-2-cyanomandelic acid has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies published in 2023 demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. These findings suggest that the compound could serve as a lead molecule for developing anti-cancer therapies. Additionally, its brominated moiety has been implicated in modulating the compound's pharmacokinetic properties, potentially improving its bioavailability.

The structural versatility of 4-(2-Bromopropanoyl)-2-cyanomandelic acid makes it an attractive candidate for further functionalization. Chemists have recently explored substituting the bromine atom with other halogens or functional groups to study their effects on the compound's reactivity and selectivity. Such modifications could pave the way for creating derivatives with enhanced therapeutic profiles.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound with unprecedented precision. These advancements have not only confirmed the structure of 4-(2-Bromopropanoyl)-2-cyanomandelic acid but also provided insights into its stability under various conditions. For example, recent research has shown that the compound exhibits thermal stability up to 150°C, making it suitable for certain industrial applications.

In conclusion, 4-(2-Bromopropanoyl)-2-cyanomandelic acid, with its CAS number 1804135-14-5, represents a valuable addition to the arsenal of compounds being studied for their therapeutic potential. As research continues to uncover its properties and applications, this molecule is poised to play a significant role in advancing both academic and industrial chemistry.